Cas no 1806815-27-9 (Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806815-27-9
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4852190
• Update Time: 2025-08-05

Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-7(16)3-5-6(11)4-15-9(8(5)14)10(12)13/h4,10H,2-3,14H2,1H3
• InChI Key： OXPWYFGDHCXRAM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate

Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1806815-27-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1806815-27-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its structural features and potential applications in the synthesis of bioactive molecules. The presence of both amino and bromo substituents, coupled with a difluoromethyl group, makes it a valuable intermediate for constructing complex pharmacophores.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many drugs and drug candidates. The 3-amino group provides a site for further functionalization, enabling the attachment of various pharmacophoric elements. Simultaneously, the 5-bromo substituent offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many therapeutic agents. The 2-(difluoromethyl) moiety is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer and infectious disorders. Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer progression. The combination of the amino and bromo groups allows for the facile introduction of additional functional groups, enabling the tuning of selectivity and potency.

The difluoromethyl group, a hallmark of many modern drugs, plays a crucial role in modulating pharmacokinetic properties. It has been shown to improve lipophilicity and reduce metabolic degradation, thereby extending the half-life of drug candidates. This feature makes Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate an attractive precursor for developing next-generation therapeutics. Furthermore, its incorporation into heterocyclic frameworks has been explored for potential antimicrobial applications, addressing the growing threat of antibiotic-resistant pathogens.

Advances in synthetic methodologies have further enhanced the appeal of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve yields, making Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate more accessible for industrial applications. Additionally, computational chemistry tools have been leveraged to predict optimal reaction conditions and minimize unwanted side products.

The compound's versatility extends beyond its role as an intermediate. It has been utilized in the development of novel materials with potential applications in agrochemicals and specialty chemicals. By modifying its structure through further functionalization, researchers have generated derivatives with enhanced properties suitable for diverse industrial uses. This adaptability underscores the importance of foundational compounds like Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate in driving innovation across multiple scientific disciplines.

Ongoing research continues to uncover new applications for Ethyl 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-acetate. Collaborative efforts between academia and industry are fostering interdisciplinary approaches to harness its full potential. As our understanding of molecular interactions deepens, this compound is expected to play an even more pivotal role in shaping the future of pharmaceutical development. Its unique structural attributes and synthetic accessibility position it as a cornerstone in the quest for novel therapeutic solutions.